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Compound of Interest

Compound Name: Dimethylammonium iodide

Cat. No.: B1587156

Dimethylammonium lodide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylammonium iodide (DMAI), with the chemical formula (CHs)2NHe:lI, is an organic
ammonium salt that has garnered significant attention in the field of materials science,
particularly as a key component in the fabrication of perovskite-based optoelectronic devices
such as solar cells. Its role as an additive or precursor influences the crystal growth,
morphology, and stability of perovskite films, thereby impacting device performance and
efficiency. This technical guide provides an in-depth overview of the physical and chemical
properties of Dimethylammonium iodide, detailed experimental protocols for its synthesis and
purification, and a visualization of its application workflow in perovskite solar cell fabrication.

Physical and Chemical Properties

Dimethylammonium iodide is a white to off-white crystalline powder. While it is known to be
soluble in water and polar organic solvents, precise quantitative solubility data is not widely
available in the literature.

Quantitative Data Summary
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Property Value Source(s)

Molecular Formula C2HsIN

Molecular Weight 173.00 g/mol

CAS Number 51066-74-1

Appearance White to off-white crystalline
powder

Melting Point 153-157 °C

Boiling Point Data not available

Density Data not available

Vapor Pressure Data not available

Solubility in Water Soluble

Solubility in Ethanol Soluble

Solubility in DMF Soluble

Experimental Protocols
Synthesis of Dimethylammonium lodide

A common method for the synthesis of Dimethylammonium iodide involves the acid-base
reaction between dimethylamine and hydroiodic acid.

Materials:

e Dimethylamine solution (e.g., 40 wt. % in water)
e Hydroiodic acid (e.g., 57 wt. % in water)

» Ethanol (for washing)

¢ Diethyl ether (for washing)

¢ Round-bottom flask
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Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Bichner funnel and filter paper

Vacuum oven

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar, cool a solution of dimethylamine in
water to 0 °C using an ice bath.

o While stirring vigorously, slowly add an equimolar amount of hydroiodic acid dropwise to the
dimethylamine solution. The reaction is exothermic, so maintain the temperature at 0 °C
throughout the addition.

 After the addition is complete, continue stirring the reaction mixture at O °C for an additional
2 hours.

e Remove the ice bath and allow the solution to warm to room temperature.

o Concentrate the solution using a rotary evaporator to remove water and obtain the crude
Dimethylammonium iodide product as a solid.

e Wash the crude product with cold ethanol and then with diethyl ether to remove any
unreacted starting materials and byproducts.

o Collect the purified crystals by vacuum filtration using a Buichner funnel.

e Dry the final product in a vacuum oven at a low temperature (e.g., 40-50 °C) overnight to
yield pure Dimethylammonium iodide.

Purification by Recrystallization
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For applications requiring high purity, Dimethylammonium iodide can be further purified by
recrystallization.

Materials:

e Crude Dimethylammonium iodide

o Ethanol (or other suitable solvent)

o Erlenmeyer flasks

e Hot plate with magnetic stirring capability
e Buchner funnel and filter paper

e Ice bath

Procedure:

 Dissolve the crude Dimethylammonium iodide in a minimal amount of hot ethanol in an
Erlenmeyer flask with stirring.

e Once fully dissolved, remove the flask from the heat and allow it to cool slowly to room
temperature.

» As the solution cools, pure crystals of Dimethylammonium iodide will precipitate.
» To maximize the yield, place the flask in an ice bath for approximately 30 minutes.

o Collect the recrystallized product by vacuum filtration and wash with a small amount of cold
ethanol.

Dry the purified crystals under vacuum.

Spectroscopic Characterization
'H NMR Spectroscopy

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1587156?utm_src=pdf-body
https://www.benchchem.com/product/b1587156?utm_src=pdf-body
https://www.benchchem.com/product/b1587156?utm_src=pdf-body
https://www.benchchem.com/product/b1587156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The *H NMR spectrum of Dimethylammonium iodide is expected to show characteristic
signals for the methyl protons and the amine protons. In a deuterated solvent such as DMSO-
ds, the methyl protons would appear as a singlet, and the amine protons would also likely
appear as a singlet, although its chemical shift and appearance can be influenced by the
solvent and concentration.

FTIR Spectroscopy

The FTIR spectrum of Dimethylammonium iodide would exhibit characteristic absorption
bands corresponding to the vibrations of its functional groups. Key expected peaks include:

N-H stretching: A broad band in the region of 3200-3400 cm~1

C-H stretching: Bands in the region of 2800-3000 cm~?

N-H bending: A peak around 1600 cm~1

C-N stretching: A peak in the fingerprint region, typically around 1000-1200 cm~1

Application in Perovskite Solar Cell Fabrication

Dimethylammonium iodide is frequently used as an additive in the precursor solution for the
fabrication of perovskite solar cells. It plays a crucial role in controlling the crystallization
kinetics and morphology of the perovskite film, which are critical factors for achieving high
power conversion efficiencies.

Workflow of DMAI in Perovskite Film Formation

The following diagram illustrates the typical workflow of using DMAI as an additive in a one-
step solution-processing method for perovskite film fabrication.
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Precursor Solution Preparation

Solvent (e.g., DMF/DMSO)

‘ Dimethylammonium lodide (DMAI) ‘

Formamidinium lodide (FAI) Perovskite Precursor Solution

Deposition

Lead lodide (Pblz)

Thin Film] Deposition Annealing & Film Formation

Crystallization
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Substrate (e.g., FTO/glass) Spin Coating
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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